3-Carbethoxy-2,6-bis(difluoromethyl)-4H-pyran-4-one
Overview
Description
3-Carbethoxy-2,6-bis(difluoromethyl)-4H-pyran-4-one is a useful research compound. Its molecular formula is C10H8F4O4 and its molecular weight is 268.16 g/mol. The purity is usually 95%.
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Scientific Research Applications
In Silico Drug-Likeness and Biological Activity Prediction
A study by Yergaliyeva et al. (2022) explored the drug-likeness, biological activity, and toxicity of new derivatives of 3,5-bis(hydroxymethyl)tetrahydro-4H-pyran-4-one. The compounds showed potential as enzyme inhibitors, G-protein coupled receptor ligands, and ion channel modulators, with specific derivatives indicated for antidiabetic activity and treatment of phobic disorders and dementias (Yergaliyeva et al., 2022).
Synthesis and Transformation in Chemical Reactions
Research by Ram et al. (2003) demonstrates the use of functionalized 2H-pyran-2-ones, like 3-Carbethoxy-2,6-bis(difluoromethyl)-4H-pyran-4-one, in synthesizing arenes and heteroarenes, vital for therapeutic applications. These compounds can undergo transformations into azolopyrimidines and imidazothiazines (Ram et al., 2003).
Crown Ether and Podand Derivatives
Shahrisa et al. (2001) focused on creating new derivatives of 3,5-disubstituted 4H-pyran-4-one, which includes compounds like this compound. These derivatives are crucial for developing crown ethers and podands, which have applications in host-guest chemistry and molecular recognition (Shahrisa et al., 2001).
Development of Bio-Based Synthons
A study by Gelmini et al. (2016) presented a synthetic route from bio-based derivatives like 2,5-bis-hydroxymethylfuran to α-6-hydroxy-6-methyl-4-enyl-2H-pyran-3-one. This process is significant for preparing biologically active compounds and demonstrates the environmental friendliness and efficiency of using such pyran derivatives (Gelmini et al., 2016).
Properties
IUPAC Name |
ethyl 2,6-bis(difluoromethyl)-4-oxopyran-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8F4O4/c1-2-17-10(16)6-4(15)3-5(8(11)12)18-7(6)9(13)14/h3,8-9H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SGIBZSOVJVHQNA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(OC(=CC1=O)C(F)F)C(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8F4O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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